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Compound of Interest

Compound Name: Methyl 3-butenoate

Cat. No.: B1585572

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of
Methyl 3-butenoate, a valuable chemical intermediate in various synthetic applications,
including pharmaceutical development. This document outlines its boiling point and density,
supported by detailed experimental protocols for their determination.

Core Physical Properties

Methyl 3-butenoate (CsHsO2) is a clear, colorless liquid.[1] Its fundamental physical
characteristics are crucial for its handling, reaction optimization, and purification.

Data Presentation

The experimentally determined and literature-reported values for the boiling point and density
of Methyl 3-butenoate are summarized in the table below for straightforward comparison.

Physical Property Value Conditions Source
Boiling Point 112 °C at 760 mmHg (lit.) [2][3]
107 °C Not specified

Density 0.939 g/mL at 25 °C (lit.) [21[31[4]
0.93 g/mL at 20 °C
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Experimental Protocols

Accurate determination of physical properties is paramount in chemical research. The following
sections detail standard methodologies for ascertaining the boiling point and density of a liquid
compound such as Methyl 3-butenoate.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common and reliable method for its determination is
distillation.

Apparatus:

e Round-bottom flask

« Distillation head (Claisen adapter or similar)
o Condenser (Liebig, Graham, or Allihn)

o Thermometer with appropriate range

e Receiving flask

¢ Heating mantle or oil bath

» Boiling chips

Procedure:

Assemble the distillation apparatus in a fume hood.

¢ Place a small volume of Methyl 3-butenoate and a few boiling chips into the round-bottom
flask.

o Position the thermometer bulb just below the side arm of the distillation head to ensure
accurate measurement of the vapor temperature.

e Begin gentle heating of the flask.
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o Observe the temperature as the liquid begins to boil and the vapor condenses on the
thermometer bulb.

e The boiling point is recorded as the stable temperature at which the liquid is actively boiling
and condensing on the thermometer.

Determination of Density

Density, the mass per unit volume of a substance, is a fundamental physical property. A
straightforward and precise method for determining the density of a liquid is using a
pycnometer or a graduated cylinder and balance.

Using a Graduated Cylinder and Balance (A less precise but common method):
Apparatus:

e Analytical balance

o Graduated cylinder (e.g., 10 mL or 25 mL)

Procedure:

o Measure and record the mass of the empty, dry graduated cylinder.

o Carefully add a known volume of Methyl 3-butenoate to the graduated cylinder. Record the
volume accurately.

e Measure and record the mass of the graduated cylinder containing the liquid.

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the mass
of the filled cylinder.

Calculate the density using the formula: Density = Mass / Volume.

Logical Relationships in Property Determination

The following diagram illustrates the logical workflow for determining the key physical
properties of Methyl 3-butenoate.
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Physical Properties Determination Methods

Boiling Point determined by Distillation
determined by Pycnometry / Mass & Volume Measurement

Click to download full resolution via product page

Caption: Workflow for determining physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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